Cas no 1261903-63-2 (3-(4-Ethylthiophenyl)-4-fluorobenzoic acid)

3-(4-Ethylthiophenyl)-4-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative featuring an ethylthiophenyl substituent. This compound is of interest in pharmaceutical and materials chemistry due to its unique structural properties, combining a fluorine atom with a thioether linkage, which can enhance electronic and steric characteristics. The presence of the carboxylic acid group allows for further functionalization, making it a versatile intermediate in synthetic applications. Its molecular design offers potential advantages in modulating reactivity, solubility, and binding affinity in target systems. The compound is typically utilized in research settings for the development of bioactive molecules or advanced materials requiring tailored aromatic frameworks.

3-(4-Ethylthiophenyl)-4-fluorobenzoic acid structure

1261903-63-2 structure

Product Name:3-(4-Ethylthiophenyl)-4-fluorobenzoic acid

CAS No:1261903-63-2

MF:C₁₅H₁₃FO₂S

MW:276.325926542282

MDL:MFCD18321438

CID:2762423

PubChem ID:53227310

Update Time:2025-10-13

3-(4-Ethylthiophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-ETHYLTHIOPHENYL)-4-FLUOROBENZOIC ACID
- 1261903-63-2
- 3-(4-Ethylthiophenyl)-4-fluorobenzoic acid, 95%
- 3-(4-ethylsulfanylphenyl)-4-fluorobenzoic acid
- MFCD18321438
- 3-(4-Ethylthiophenyl)-4-fluorobenzoic acid
- MDL： MFCD18321438
- Inchi： 1S/C15H13FO2S/c1-2-19-12-6-3-10(4-7-12)13-9-11(15(17)18)5-8-14(13)16/h3-9H,2H2,1H3,(H,17,18)
- InChI Key： KJQKTLHAPZHPJU-UHFFFAOYSA-N
- SMILES： S(CC)C1C=CC(=CC=1)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

Exact Mass: 276.06202899Da
Monoisotopic Mass: 276.06202899Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 62.6Å²

3-(4-Ethylthiophenyl)-4-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328665-5 g	3-(4-Ethylthiophenyl)-4-fluorobenzoic acid, 95%; .	1261903-63-2	95%	5g	€1159.00	2023-04-26
abcr	AB328665-5g	3-(4-Ethylthiophenyl)-4-fluorobenzoic acid, 95%; .	1261903-63-2	95%	5g	€1159.00	2025-04-21